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Compound of Interest

Compound Name: N-(4-Bromopyridin-2-yl)acetamide

Cat. No.: B1526734 Get Quote

This guide provides essential technical information for researchers, scientists, and drug

development professionals working with N-(4-Bromopyridin-2-yl)acetamide. It covers the

core physicochemical properties and a detailed experimental protocol for its synthesis.

Physicochemical Properties
N-(4-Bromopyridin-2-yl)acetamide is a brominated pyridine derivative.[1] Its fundamental

molecular data are summarized below for easy reference.

Property Value

Molecular Formula C₇H₇BrN₂O[2][3]

Molecular Weight 215.05 g/mol [2][3][4]

Synonyms N-(4-bromo-2-pyridyl)acetamide[2]

CAS Number 1026796-81-5[2]

Experimental Protocols
Synthesis of N-(4-Bromopyridin-2-yl)acetamide[4]

This protocol details a common method for the synthesis of N-(4-Bromopyridin-2-
yl)acetamide from 4-bromo-2-aminopyridine.
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Materials:

4-bromo-2-aminopyridine (87 mmol)

Pyridine (130 mmol)

Acetyl chloride (117 mmol)

Dichloromethane (200 mL)

Water

Brine

Sodium sulfate (Na₂SO₄)

Hexane

Procedure:

A solution of 4-bromo-2-aminopyridine and pyridine is prepared in 200 mL of

dichloromethane.

Acetyl chloride is added dropwise to the solution.

The reaction mixture is stirred at room temperature for a period of 4 hours.

Following the reaction, water is added, and the mixture is extracted with dichloromethane.

The combined organic layers are washed with brine.

The washed organic layer is then dried over sodium sulfate.

The solvent is removed via concentration.

The resulting residue is washed with hexane to afford the final product, N-(4-bromopyridin-
2-yl)acetamide.
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Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis protocol described above.

Reactants:
4-bromo-2-aminopyridine

Pyridine
Acetyl Chloride

Reaction Conditions:
Stir at Room Temperature

for 4 hours

Solvent:
Dichloromethane

Workup & Extraction:
1. Add Water

2. Extract with Dichloromethane
3. Wash with Brine

Drying:
Dry over Na₂SO₄

Purification:
1. Concentrate

2. Wash with Hexane

Final Product:
N-(4-Bromopyridin-2-yl)acetamide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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